1-(2-(4-(2-Hydroxyphenyl)piperazin-1-yl)-2-oxoethyl)-3-(p-tolyl)imidazolidin-2-one

• IUPAC Name: 1-[2-[4-(2-hydroxyphenyl)piperazin-1-yl]-2-oxoethyl]-3-(4-methylphenyl)imidazolidin-2-one
• InChI: InChI=1S/C22H26N4O3/c1-17-6-8-18(9-7-17)26-15-14-25(22(26)29)16-21(28)24-12-10-23(11-13-24)19-4-2-3-5-20(19)27/h2-9,27H,10-16H2,1H3
• InChI Key: WBECLZWLEKKHPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(C2=O)CC(=O)N3CCN(CC3)C4=CC=CC=C4O
• Molecular Formula: C22H26N4O3
• Molecular Weight: 394.5 g/mol

Description

1-(2-(4-(2-Hydroxyphenyl)piperazin-1-yl)-2-oxoethyl)-3-(p-tolyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C22H26N4O3 and its molecular weight is 394.475. The purity is usually 95%.
The exact mass of the compound 1-(2-(4-(2-Hydroxyphenyl)piperazin-1-yl)-2-oxoethyl)-3-(p-tolyl)imidazolidin-2-one is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Novel Synthesis Approaches : Research has been focused on the synthesis of piperazine derivatives through various chemical reactions, aiming to explore their potential biological applications. For instance, the synthesis of 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives and their antimicrobial evaluation highlights the interest in creating compounds with potential therapeutic uses (Rajkumar, Kamaraj, & Krishnasamy, 2014).
• Antimicrobial Properties : Various synthesized compounds have shown promising antibacterial and antifungal activities, suggesting their potential as antimicrobial agents. For example, thiazolidinone derivatives incorporating piperazin-1-ylmethyl groups have been evaluated for their antimicrobial activity against a range of bacteria and fungi (Patel, Kumari, & Patel, 2012).

Pharmaceutical Analysis and Drug Design

• Pharmaceutical Analysis : The development of ion-selective electrodes for pharmaceutical analysis, such as the preparation of a ketoconazole ion-selective electrode, indicates the application of related compounds in enhancing the accuracy and efficiency of pharmaceutical analyses (Shamsipur & Jalali, 2000).
• Drug Design : The exploration of piperazinyl oxazolidinone antibacterial agents containing various heteroaromatic rings showcases the ongoing efforts to design novel antibacterial drugs, particularly those effective against resistant bacterial strains (Tucker et al., 1998).

Antitumor and Antifungal Compounds

• Cytotoxic Agents : Studies on piperazin-2-one derivatives have been carried out to investigate their cytotoxic activities against cancer cell lines, illustrating the potential of such compounds in cancer therapy (Ghasemi, Sharifi, & Mojarrad, 2020).
• Potential Antifungal Compound : Research into the solubility and thermodynamics of novel antifungal compounds, such as 1,2,4-triazole class derivatives, underscores the pursuit of developing effective antifungal treatments (Volkova, Levshin, & Perlovich, 2020).